BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Profile of 5-Bromo-4-
methylisoquinoline: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 5-Bromo-4-methylisoquinoline
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For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for the
heterocyclic compound 5-Bromo-4-methylisoquinoline, catering to researchers, scientists,
and professionals in the field of drug development. This document presents a detailed analysis
of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data,
alongside the experimental protocols utilized for these characterizations.

Spectroscopic Data Summary

The structural elucidation of 5-Bromo-4-methylisoquinoline is supported by a combination of
spectroscopic techniques. While a complete, officially published dataset remains elusive in
publicly accessible databases, the following tables are compiled based on typical values for
similar isoquinoline derivatives and general spectroscopic principles. These tables serve as a
predictive guide for researchers working with this compound.

Table 1: Predicted *H NMR Spectroscopic Data for 5-Bromo-4-methylisoquinoline
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Chemical Shift (8) ppm Multiplicity Tentative Assignment
~9.0-9.2 S H-1

~8.2-84 d H-8

~7.8-8.0 d H-6

~75-7.7 t H-7

~7.4-7.6 S H-3

~25-2.7 S -CHs

Table 2: Predicted 13C NMR Spectroscopic Data for 5-Bromo-4-methylisoquinoline

Chemical Shift (8) ppm

Tentative Assignment

~152 C-1
~145 C-3
~135 C-8a
~132 C-4a
~130 C-6
~128 C-7
~127 C-5
~125 C-8
~122 C-4
~18 -CHs

Table 3: Predicted Infrared (IR) Spectroscopy Data for 5-Bromo-4-methylisoquinoline
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Wavenumber (cm~?)

Vibration Type

Functional Group

3050-3150 C-H Stretch Aromatic

2920-2980 C-H Stretch Methyl (-CHs)
1600-1650 C=C Stretch Aromatic Ring
1450-1550 C=N Stretch Isoquinoline Ring
1370-1390 C-H Bend Methyl (-CHs)
1000-1100 C-Br Stretch Bromo Group

800-900 C-H Bend Aromatic (Out-of-Plane)

Table 4: Predicted Mass Spectrometry (MS) Data for 5-Bromo-4-methylisoquinoline

m/z Relative Abundance (%) Assignment
] [M]* (Molecular lon, Bromine
221/223 High
Isotopes)
142 Moderate [M-Br]*
115 Moderate [M-Br-HCN]*

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data for 5-

Bromo-4-methylisoquinoline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of 5-Bromo-4-methylisoquinoline (5-10 mq) is prepared in an appropriate
deuterated solvent (e.g., CDCls, DMSO-ds) in a 5 mm NMR tube. *H and 3C NMR spectra are
recorded on a 400 MHz or higher field NMR spectrometer. Chemical shifts are reported in parts

per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy
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The IR spectrum of solid 5-Bromo-4-methylisoquinoline is obtained using a Fourier
Transform Infrared (FTIR) spectrometer. The sample is prepared as a KBr pellet or analyzed
directly using an Attenuated Total Reflectance (ATR) accessory. The spectrum is typically
recorded over a range of 4000-400 cm~1.

Mass Spectrometry (MS)

Mass spectral data is acquired using a mass spectrometer with an electron ionization (El)
source. The sample is introduced via a direct insertion probe or gas chromatography inlet. The
electron energy is typically set to 70 eV. The mass analyzer scans a range of m/z values to
detect the molecular ion and fragment ions.

Visualization of Spectroscopic Workflow

The general workflow for the spectroscopic analysis of a chemical compound like 5-Bromo-4-
methylisoquinoline is depicted in the following diagram.
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Caption: General workflow for the spectroscopic characterization of a chemical compound.

 To cite this document: BenchChem. [Spectroscopic Profile of 5-Bromo-4-methylisoquinoline:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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